Cas no 865162-51-2 ((2E)-N-(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide)

• Product Name: (2E)-N-(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide
• CAS No: 865162-51-2
• MF: C₂₀H₁₉ClN₂O₂S
• MW: 386.895062685013
• CID: 5970717
• PubChem ID: 7125416
• Update Time: 2025-07-15

(2E)-N-(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide
• N-((Z)-6-chloro-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)cinnamamide
• 2-Propenamide, N-[6-chloro-3-(2-ethoxyethyl)-2(3H)-benzothiazolylidene]-3-phenyl-
• (2E)-N-[(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-phenylprop-2-enamide
• AKOS024606039
• F1359-2270
• (E)-N-[6-chloro-3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]-3-phenylprop-2-enamide
• 865162-51-2
• (Z)-N-(6-chloro-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)cinnamamide

• Inchi： 1S/C20H19ClN2O2S/c1-2-25-13-12-23-17-10-9-16(21)14-18(17)26-20(23)22-19(24)11-8-15-6-4-3-5-7-15/h3-11,14H,2,12-13H2,1H3
• InChI Key： FWUZYRPEQQTRLS-UHFFFAOYSA-N
• SMILES： C(N=C1N(CCOCC)C2=CC=C(Cl)C=C2S1)(=O)C=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 386.0855767g/mol
• Monoisotopic Mass: 386.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 542.9±60.0 °C(Predicted)
• pka: -1.66±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-N-(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide

Comprehensive Overview of Compound CAS No. 865162-51-2: (2E)-N-(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide

The compound with CAS No. 865162-51-2, known as (2E)-N-(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

Benzothiazoles are heterocyclic compounds characterized by a benzene ring fused with a thiazole ring. The presence of these rings imparts unique structural and electronic properties to the molecule, making it a valuable scaffold for drug discovery and development. The specific structure of (2E)-N-(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide includes a chloro substituent at the 6-position of the benzothiazole ring, an ethoxyethyl group at the 3-position, and a phenylpropenamide moiety attached to the 2-position.

Recent studies have highlighted the potential therapeutic applications of this compound. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that (2E)-N-(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide exhibits potent antiproliferative activity against various cancer cell lines. The researchers found that this compound effectively inhibits cell growth and induces apoptosis in human breast cancer cells (MCF-7) and colon cancer cells (HCT116). The mechanism of action is believed to involve the disruption of microtubule dynamics and the activation of caspase-dependent pathways.

In another study published in the European Journal of Medicinal Chemistry, scientists investigated the antimicrobial properties of this compound. The results showed that (2E)-N-(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide has significant antibacterial activity against both Gram-positive and Gram-negative bacteria. Notably, it demonstrated strong inhibitory effects on methicillin-resistant Staphylococcus aureus (MRSA), a notorious pathogen responsible for many hospital-acquired infections.

The pharmacokinetic properties of this compound have also been studied extensively. Research conducted by a team at the University of California revealed that (2E)-N-(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylpropenamide has favorable oral bioavailability and a long half-life in vivo. These characteristics make it an attractive candidate for further development as an orally administered therapeutic agent.

In terms of safety and toxicity, preliminary studies have indicated that this compound is well-tolerated at therapeutic doses. However, more comprehensive toxicological evaluations are needed to fully assess its safety profile before it can be advanced to clinical trials. Current efforts are focused on optimizing the chemical structure to enhance its efficacy while minimizing potential side effects.

The synthesis of (2E)-N-(2Z)-6-chloro-3-(2-ehtoxyethyl)-2,3-dihydro--benzothiazol--ylidene--phenylprop--enamide involves several steps, including the formation of the benzothiazole core through a condensation reaction between 6-chlorobenzothiazole and 1-aminoethanol. Subsequent functionalization steps introduce the ethoxyethyl group and the phenylpropenamide moiety. The synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In conclusion, the compound with CAS No. 865162-51-0, specifically (E)--(Z)--chloro--(ethoxyethyl)--dihydro--benzothiazol--ylidene--phenylprop--enamide, represents a promising lead in the development of novel therapeutic agents. Its diverse biological activities and favorable pharmacokinetic properties make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.